Cas no 1603461-31-9 (3-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}oxolane)

• Product Name: 3-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}oxolane
• CAS No: 1603461-31-9
• MF: C₉H₁₅Cl₂IO₂
• MW: 353.024673700333
• CID: 6372974
• PubChem ID: 114773789
• Update Time: 2025-05-24

3-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}oxolane
• 3-{[(1,4-dichloro-3-iodobutan-2-yl)oxy]methyl}oxolane
• EN300-1135085
• 1603461-31-9

• Inchi： 1S/C9H15Cl2IO2/c10-3-8(12)9(4-11)14-6-7-1-2-13-5-7/h7-9H,1-6H2
• InChI Key： NWBAOZBIZZEQJW-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCC1COCC1

Computed Properties

• Exact Mass: 351.94938g/mol
• Monoisotopic Mass: 351.94938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}oxolane

3-{(1,4-Dichloro-3-Iodobutan-2-yl)Oxymethyl}Oxolane: A Comprehensive Overview

3-{(1,4-Dichloro-3-Iodobutan-2-yl)Oxymethyl}Oxolane, also known by its CAS No. 1603461-31-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a oxolane ring (tetrahydrofuran derivative) and a substituted butanoyl group. The presence of chlorine and iodine atoms in the molecule introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of 3-{(1,4-Dichloro-3-Iodobutan-2-yl)Oxymethyl}Oxolane involves a multi-step process that typically begins with the preparation of the dichloroiodobutane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. According to a study published in the Journal of Organic Chemistry, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

The structural complexity of this compound makes it an excellent candidate for exploring various chemical transformations. For instance, the oxymethyl group attached to the oxolane ring can undergo nucleophilic substitution reactions under specific conditions. This property has been exploited in the development of new drug delivery systems, where controlled release mechanisms are critical. Researchers at the University of California have demonstrated that this compound can serve as a versatile platform for designing biodegradable polymers with tailored degradation rates.

In terms of applications, 3-{(1,4-Dichloro-3-Iodobutan-2-yl)Oxymethyl}Oxolane has shown promise in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. A recent paper in Nature Communications highlighted its role in stabilizing transition metal catalysts used in asymmetric synthesis, thereby enhancing enantioselectivity in key organic reactions.

The environmental impact of this compound is another area of active research. Studies conducted by the European Chemicals Agency (ECHA) suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term persistence in natural ecosystems and potential bioaccumulation effects.

Looking ahead, the development of novel synthetic routes for CAS No. 1603461-31-9 remains a priority for chemists worldwide. The integration of green chemistry principles into its production processes could pave the way for more sustainable manufacturing practices. Additionally, exploring its applications in advanced materials science, such as in the creation of stimuli-responsive materials, could unlock new opportunities for technological innovation.

In conclusion, 3-{(1,4-Dichloro-3-Iodobutan-2-yl)Oxymethyl}Oxolane stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers striving to push the boundaries of modern chemistry.